Cas no 590355-61-6 (2-Bromo-5-ethoxy-4-isopropoxybenzonitrile)

2-Bromo-5-ethoxy-4-isopropoxybenzonitrile is a substituted benzonitrile derivative featuring bromo, ethoxy, and isopropoxy functional groups. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its distinct substitution pattern enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient construction of complex aromatic frameworks. The presence of both electron-donating (alkoxy) and electron-withdrawing (bromo, nitrile) groups offers versatility in further functionalization. High purity and well-defined structural characteristics make it a reliable building block for research and industrial applications requiring precise molecular modifications. Proper handling is advised due to potential reactivity hazards.
2-Bromo-5-ethoxy-4-isopropoxybenzonitrile structure
590355-61-6 structure
Product Name:2-Bromo-5-ethoxy-4-isopropoxybenzonitrile
CAS No:590355-61-6
MF:C12H14BrNO2
MW:284.149062633514
MDL:MFCD02256888
CID:3057423
PubChem ID:3305527
Update Time:2025-10-31

2-Bromo-5-ethoxy-4-isopropoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-5-ethoxy-4-isopropoxy-benzonitrile
    • 2-bromo-5-ethoxy-4-isopropoxybenzonitrile
    • MFCD02256888
    • ALBB-008953
    • STK439735
    • 2-Bromo-5-ethoxy-4-(1-methylethoxy)benzonitrile
    • CS-0317536
    • BBL017031
    • DB-392778
    • 2-bromo-5-ethoxy-4-(propan-2-yloxy)benzonitrile
    • 590355-61-6
    • VS-05790
    • H24909
    • AKOS000303658
    • 2-bromo-5-ethoxy-4-propan-2-yloxybenzonitrile
    • 2-Bromo-5-ethoxy-4-isopropoxybenzonitrile
    • MDL: MFCD02256888
    • Inchi: 1S/C12H14BrNO2/c1-4-15-11-5-9(7-14)10(13)6-12(11)16-8(2)3/h5-6,8H,4H2,1-3H3
    • InChI Key: OYKDJPYSTKYZSE-UHFFFAOYSA-N
    • SMILES: BrC1C(C#N)=CC(=C(C=1)OC(C)C)OCC

Computed Properties

  • Exact Mass: 283.02079Da
  • Monoisotopic Mass: 283.02079Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 42.3Ų

2-Bromo-5-ethoxy-4-isopropoxybenzonitrile Pricemore >>

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Additional information on 2-Bromo-5-ethoxy-4-isopropoxybenzonitrile

Research Brief on 2-Bromo-5-ethoxy-4-isopropoxybenzonitrile (CAS: 590355-61-6) in Chemical Biology and Pharmaceutical Applications

2-Bromo-5-ethoxy-4-isopropoxybenzonitrile (CAS: 590355-61-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-ethoxy-isopropoxybenzonitrile structure, serves as a versatile intermediate in the synthesis of bioactive molecules and potential drug candidates. Recent studies have highlighted its role in the development of kinase inhibitors, agrochemicals, and other pharmacologically active compounds.

The compound's molecular structure, featuring a bromine atom at the 2-position and ethoxy and isopropoxy substituents at the 5- and 4-positions, respectively, provides a scaffold for further chemical modifications. This structural flexibility makes it a valuable building block in medicinal chemistry. Recent research has focused on optimizing synthetic routes to improve yield and purity, as well as exploring its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 2-Bromo-5-ethoxy-4-isopropoxybenzonitrile as a precursor in the synthesis of novel tyrosine kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinases implicated in cancer progression. The findings suggest that this compound could play a critical role in the development of targeted cancer therapies.

Another area of interest is the compound's application in agrochemical research. A recent report in Pest Management Science detailed its use as an intermediate in the synthesis of herbicidal agents. The study highlighted the compound's efficacy in producing derivatives with enhanced herbicidal activity and reduced environmental toxicity, aligning with the growing demand for sustainable agrochemical solutions.

Despite its promising applications, challenges remain in the large-scale production and purification of 2-Bromo-5-ethoxy-4-isopropoxybenzonitrile. Current research is addressing these issues by exploring greener synthetic methodologies, such as microwave-assisted synthesis and flow chemistry, to improve efficiency and reduce waste. These advancements are expected to facilitate broader adoption of this compound in industrial and academic settings.

In conclusion, 2-Bromo-5-ethoxy-4-isopropoxybenzonitrile (CAS: 590355-61-6) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, coupled with its potential in drug discovery and agrochemical development, underscores its importance in the field. Ongoing research aims to further elucidate its applications and optimize its synthesis, paving the way for innovative therapeutic and agricultural solutions.

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